Cas no 2219353-70-3 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid)

(3R)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus and a carboxyl group at the C-terminus. The compound’s chiral (R)-configuration and sterically hindered 4,4-dimethylpentanoic acid backbone enhance its utility in peptide synthesis, particularly for introducing constrained or branched structures. The Fmoc group provides orthogonal protection, enabling selective deprotection under mild basic conditions without affecting acid-labile functionalities. This makes it valuable for solid-phase peptide synthesis (SPPS) and other applications requiring controlled sequential assembly. Its stability and compatibility with standard coupling reagents further contribute to its reliability in complex organic and bioconjugation workflows.

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid structure

2219353-70-3 structure

Product Name:(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid

CAS No:2219353-70-3

MF:C₂₂H₂₅NO₄

MW:367.43820643425

MDL:MFCD33500294

CID:5611539

PubChem ID:92468304

Update Time:2025-09-28

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

- EN300-816964
- (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid
- 2219353-70-3
- (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid
- MDL： MFCD33500294
- Inchi： 1S/C22H25NO4/c1-22(2,3)19(12-20(24)25)23-21(26)27-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,18-19H,12-13H2,1-3H3,(H,23,26)(H,24,25)/t19-/m1/s1
- InChI Key： OZJGKTWSHFVPPN-LJQANCHMSA-N
- SMILES： O(C(N[C@H](CC(=O)O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

Exact Mass: 367.17835828g/mol
Monoisotopic Mass: 367.17835828g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 519
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 75.6Å²

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-816964-1g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	1g	$2294.0	2023-09-02
Enamine	EN300-816964-5g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	5g	$6650.0	2023-09-02
Enamine	EN300-816964-10g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	10g	$9859.0	2023-09-02
Enamine	EN300-816964-0.05g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	0.05g	$609.0	2024-05-21
Enamine	EN300-816964-0.1g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	0.1g	$795.0	2024-05-21
Enamine	EN300-816964-0.25g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	0.25g	$1135.0	2024-05-21
Enamine	EN300-816964-0.5g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	0.5g	$1789.0	2024-05-21
Enamine	EN300-816964-1.0g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	1.0g	$2294.0	2024-05-21
Enamine	EN300-816964-2.5g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	2.5g	$4495.0	2024-05-21
Enamine	EN300-816964-5.0g	(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoic acid	2219353-70-3	95%	5.0g	$6650.0	2024-05-21

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Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid

Comprehensive Overview of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid (CAS No. 2219353-70-3)

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. With the growing demand for custom peptides and bioconjugation techniques, this compound has garnered significant attention due to its unique structural properties and applications in drug discovery. Its CAS number, 2219353-70-3, serves as a critical identifier for researchers sourcing high-purity intermediates.

The compound features a chiral center at the 3-position, marked by the (3R) configuration, which is essential for stereoselective synthesis. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) is a cornerstone of solid-phase peptide synthesis (SPPS), offering temporary protection for the amino group during chain elongation. This functionality aligns with the rising trend of automated peptide synthesizers and high-throughput screening methodologies in modern labs.

Researchers frequently search for "Fmoc-amino acid derivatives" or "CAS 2219353-70-3 applications" to explore its role in peptide therapeutics, such as anticancer agents and hormone analogs. The 4,4-dimethylpentanoic acid backbone introduces steric hindrance, which can enhance metabolic stability—a hot topic in biopharmaceutical optimization. This aligns with industry efforts to address challenges like oral bioavailability and protease resistance.

In material science, this compound’s bulky side chain has been investigated for designing self-assembling peptides, a field gaining traction for nanotechnology and drug delivery systems. Questions like "How to remove Fmoc groups efficiently?" or "Best practices for handling Fmoc-amino acids" reflect user concerns about practical workflows, underscoring the need for detailed technical guides.

From a synthetic chemistry perspective, the compound’s carboxylic acid moiety allows for versatile cross-coupling reactions, catering to the demand for tailor-made biomolecules. Its compatibility with green chemistry principles—such as minimizing solvent waste—resonates with the push for sustainable lab practices.

In summary, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoic acid (CAS 2219353-70-3) bridges multiple disciplines, from peptide engineering to nanomedicine. Its relevance to trending topics like personalized medicine and biodegradable materials ensures its continued prominence in scientific literature and industrial applications.